Cas no 115728-41-1 (Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-)

Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)- structure
115728-41-1 structure
Product Name:Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
CAS No:115728-41-1
MF:C15H24O
MW:220.350464820862
CID:182624
Update Time:2024-01-26

Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
    • Copaen-15-ol
    • Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol, 1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
    • Inchi: 1S/C15H24O/c1-9(2)11-6-7-15(3)12-5-4-10(8-16)14(15)13(11)12/h4,9,11-14,16H,5-8H2,1-3H3/t11-,12-,13-,14+,15+/m0/s1
    • InChI Key: JIXPRNKLOIEGFI-BTFPBAQTSA-N
    • SMILES: [C@@]12(C)[C@]3([H])[C@@]([H])([C@@]1([H])C(CO)=CC3)[C@H](C(C)C)CC2

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.019
  • Boiling Point: 310.1°C at 760 mmHg
  • Flash Point: 118°C
  • Refractive Index: 1.527
  • PSA: 20.23
  • pka: 14.77±0.10(Predicted)

Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)- Related Literature

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